Cas no 1420879-69-1 (2-(pyrrolidin-3-yl)ethane-1-thiol)

• Product Name: 2-(pyrrolidin-3-yl)ethane-1-thiol
• CAS No: 1420879-69-1
• MF: C₆H₁₃NS
• MW: 131.23912024498
• MDL: MFCD24381664
• CID: 2175899
• PubChem ID: 71650260
• Update Time: 2025-05-25

2-(pyrrolidin-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yl)ethanethiol
• AM99159
• 2-(pyrrolidin-3-yl)ethane-1-thiol

• MDL： MFCD24381664
• Inchi： 1S/C6H13NS/c8-4-2-6-1-3-7-5-6/h6-8H,1-5H2
• InChI Key： OOHUSBISPPCOMA-UHFFFAOYSA-N
• SMILES： SCCC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Topological Polar Surface Area: 13

Additional information on 2-(pyrrolidin-3-yl)ethane-1-thiol

2-(Pyrrolidin-3-yl)ethane-1-thiol: A Comprehensive Overview

The compound 2-(pyrrolidin-3-yl)ethane-1-thiol, identified by the CAS number 1420879-69-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a thiol functional group. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, contributes to the molecule's stability and reactivity, while the thiol group (-SH) imparts versatile chemical properties.

Recent studies have highlighted the importance of 2-(pyrrolidin-3-yl)ethane-1-thiol in the field of organic synthesis. Its ability to act as both a nucleophile and a reducing agent makes it a valuable reagent in the construction of complex molecules. For instance, researchers have utilized this compound in the synthesis of bioactive compounds, where its thiol group facilitates the formation of disulfide bonds, crucial for protein stability and function.

In addition to its role in organic synthesis, 2-(pyrrolidin-3-yl)ethane-1-thiol has shown promise in materials science. The compound's ability to form stable thiol-based polymers has led to its exploration in the development of advanced materials with applications in electronics and biotechnology. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create self-healing materials, which are highly sought after in industries ranging from aerospace to healthcare.

The synthesis of 2-(pyrrolidin-3-yl)ethane-1-thiol typically involves a multi-step process that begins with the preparation of pyrrolidine derivatives. One common approach is the alkylation of pyrrolidine with an appropriate thiol-containing reagent, followed by purification steps to isolate the desired product. Researchers have optimized these methods to improve yield and purity, ensuring that the compound is readily available for various applications.

Beyond its chemical applications, 2-(pyrrolidin-3-yl)ethane-1-thiol has also garnered attention in pharmacology. Its unique structure allows it to interact with biological systems in ways that make it a potential candidate for drug development. For example, studies have shown that this compound can modulate enzyme activity and influence cellular signaling pathways, suggesting its potential as a therapeutic agent.

In conclusion, 2-(pyrrolidin-3-yl)ethane-1-thiol, CAS number 142087969, is a versatile compound with a wide range of applications across multiple disciplines. From organic synthesis to materials science and pharmacology, this molecule continues to be a subject of intense research interest. As new findings emerge, it is likely that its role in various fields will expand further, solidifying its position as an important tool in modern chemistry.